Cas no 2231677-19-1 (3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride)

• Product Name: 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride
• CAS No: 2231677-19-1
• MF: C₅H₈ClF₄N
• MW: 193.570334434509
• CID: 4770633
• Update Time: 2026-02-26

3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,2,2-tetrafluoroethyl)azetidine hydrochloride
• 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride

• Inchi： 1S/C5H7F4N.ClH/c6-4(5(7,8)9)3-1-10-2-3;/h3-4,10H,1-2H2;1H
• InChI Key： AOMCDLZJBRQENA-UHFFFAOYSA-N
• SMILES： Cl.FC(C(F)(F)F)C1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Topological Polar Surface Area: 12

Additional information on 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride

Introduction to 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride (CAS No. 2231677-19-1) in Modern Chemical and Biomedical Research

The compound 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride (CAS No. 2231677-19-1) represents a significant advancement in the realm of chemical and biomedical research. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of the tetrafluoroethyl group and the azetidine core framework imparts distinct chemical properties that make this compound a subject of intense study.

At the heart of the interest in 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride lies its structural versatility. The tetrafluoroethyl moiety introduces fluorine atoms into the molecular structure, which are known for their ability to enhance metabolic stability and binding affinity. This feature is particularly valuable in pharmaceutical applications where drug candidates must navigate complex biological systems while maintaining efficacy. The azetidine ring, a five-membered heterocycle, further contributes to the compound's reactivity and potential interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies utilizing molecular modeling techniques have highlighted the favorable interactions between 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride and various biological receptors. These simulations have provided insights into how modifications to the tetrafluoroethyl group can fine-tune binding properties, making this compound a promising scaffold for designing novel therapeutics.

In the context of drug discovery, the hydrochloride salt form of this compound offers additional advantages. The chloride ion not only enhances solubility but also influences the compound's pharmacokinetic profile. This is particularly relevant for oral formulations where bioavailability is a critical factor. Researchers have leveraged these properties to develop prototypes for treatments targeting neurological disorders and inflammatory conditions.

The synthesis of 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride has been refined through iterative improvements in synthetic methodologies. Modern techniques such as transition-metal-catalyzed reactions and fluorination strategies have enabled more efficient and scalable production processes. These advancements are crucial for translating laboratory discoveries into viable pharmaceuticals that can be tested in clinical trials.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Ongoing research has demonstrated its efficacy in preclinical models for conditions characterized by oxidative stress and inflammation. The ability of the tetrafluoroethyl group to modulate enzyme activity has been particularly noteworthy. For instance, studies have shown that derivatives of this compound can inhibit certain kinases implicated in cancer progression.

The integration of 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride into therapeutic strategies aligns with broader trends in medicine towards personalized treatment approaches. By tailoring molecular structures to target specific disease mechanisms, researchers aim to maximize therapeutic benefits while minimizing side effects. The unique combination of structural features in this compound makes it an attractive candidate for such personalized medicine initiatives.

As our understanding of biological systems continues to evolve, so too does our capacity to harness compounds like 3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride for therapeutic purposes. Collaborative efforts between chemists and biologists are essential for unlocking the full potential of this molecule. By combining experimental data with cutting-edge computational tools, scientists can accelerate the discovery pipeline and bring new treatments to patients more quickly.

The future prospects for this compound are promising indeed. Continued investigation into its mechanisms of action will likely uncover additional therapeutic applications beyond those currently envisioned. Furthermore, exploring analogs that modify either the tetrafluoroethyl or azetidine components may yield even more potent derivatives with improved pharmacological profiles.

In conclusion,3-(1,2,2,2-tetrafluoroethyl)azetidine;hydrochloride (CAS No. 2231677-19-1) stands as a testament to the innovative spirit driving modern chemical research. Its unique structural features offer a rich foundation for developing novel therapeutics that address complex diseases. As research progresses，this compound will undoubtedly play a pivotal role in shaping the future of medicine，providing hope for patients worldwide.